Thorium selenide

• CAS No.: 60763-24-8
• Molecular Formula: Se2Th
• Molecular Weight: 389.98 g/mol
• IUPAC Name: bis(selanylidene)thorium
• InChI: InChI=1S/2Se.Th
• InChI Key: CDRIOKBKMKFSNO-UHFFFAOYSA-N
• Canonical SMILES: [Se]=[Th]=[Se]

Description

Thorium selenide (ThSe) is a compound formed by thorium and selenium. For example, thorium fluoride (ThF₄) is synthesized via reactions of thorium bromide with anhydrous hydrofluoric acid . Similarly, ThSe may form through reactions of thorium with hydrogen selenide (H₂Se) or selenium vapor under controlled conditions. This compound is expected to exhibit properties influenced by thorium's radioactivity and selenium's redox activity, though experimental data on its crystal structure, electronic properties, and stability remain sparse.

Preparation Methods

Solid-State Metathesis Reactions

Metathesis between thorium halides and alkali metal selenides offers a direct pathway. For example, ThCl$$4$$ (synthesized via Th(NO$$3$$)$$4$$ and HCl) reacts with Na$$2$$Se under inert conditions:
$$
\text{ThCl}4 + 2\ \text{Na}2\text{Se} \rightarrow \text{ThSe}2 + 4\ \text{NaCl}
$$
This method mirrors the synthesis of ThCl$$4$$(DME)$$2$$, where Th(NO$$3$$)$$4$$ is converted to hydrated ThCl$$4$$(H$$2$$O)$$4$$ and dehydrated using Me$$3$$SiCl. Challenges include handling hygroscopic Na$$2$$Se and ensuring complete anion exchange.

Direct Elemental Combination

Heating thorium metal with selenium in sealed quartz tubes at elevated temperatures (800–1000°C) could yield ThSe$$2$$:
$$
\text{Th} + 2\ \text{Se} \rightarrow \text{ThSe}2
$$
However, thorium metal's scarcity and reactivity (as noted in ThBr$$_4$$ synthesis) complicate this approach. Surface oxidation and incomplete reaction kinetics further limit yield.

Solvothermal Synthesis with Organoselenium Reagents

Adapting methods from copper selenide synthesis, ThCl$$4$$ might react with diselenides (e.g., Ph$$2$$Se$$2$$) in coordinating solvents like oleylamine:
$$
\text{ThCl}4 + \text{Ph}2\text{Se}2 \rightarrow \text{ThSe}2 + 2\ \text{PhCl}
$$
This route leverages mild temperatures (140–200°C) and avoids gaseous H$$2$$Se. However, thorium's stronger oxophilicity compared to copper may necessitate higher temperatures or catalysts.

Reductive Elimination from Thorium Metallocenes

Inspired by uranium selenido metallocenes, cyclopentadienyl thorium complexes could undergo cycloaddition-elimination with selenium reagents. For example:
$$
[\eta^5\text{-C}5\text{H}5]2\text{ThCl}2 + \text{Se}2\text{Ph}2 \rightarrow [\eta^5\text{-C}5\text{H}5]_2\text{ThSe} + 2\ \text{PhCl}
$$
This method remains hypothetical but aligns with uranium's demonstrated reactivity.

Comparative Analysis of Synthetic Routes

The table below evaluates proposed methods based on feasibility, safety, and scalability:

Method	Precursors	Conditions	Yield (Theoretical)	Challenges
Solid-State Metathesis	ThCl$$4$$, Na$$2$$Se	Inert gas, 300°C	60–80%	Hygroscopic reagents, side products
Direct Combination	Th, Se	Sealed tube, 900°C	<50%	Thorium metal scarcity, oxidation
Solvothermal	ThCl$$4$$, Ph$$2$$Se$$_2$$	Oleylamine, 200°C	70–90%	Solvent coordination, purity
Metallocene Reduction	Cp$$2$$ThCl$$2$$, Se reagents	Toluene, reflux	N/A	Complex synthesis, limited precedent

Chemical Reactions Analysis

Thorium selenide undergoes various types of chemical reactions, including:

Oxidation: this compound can be oxidized to form thorium oxide and selenium dioxide.

Reduction: It can be reduced back to thorium and selenium under specific conditions.

Substitution: This compound can participate in substitution reactions where selenium atoms are replaced by other chalcogen atoms like sulfur or tellurium.

Common reagents used in these reactions include oxidizing agents like oxygen or sulfur dioxide and reducing agents like hydrogen gas. The major products formed from these reactions are thorium oxide, selenium dioxide, and other thorium chalcogenides .

Scientific Research Applications

Thorium selenide has several scientific research applications, including:

Chemistry: It is used in the study of chalcogenide chemistry and the synthesis of new materials.

Biology: Research on this compound’s biological interactions is limited, but it is studied for its potential effects on biological systems.

Medicine: There is ongoing research into the potential medical applications of this compound, particularly in radiotherapy.

Industry: This compound is used in the production of high-temperature ceramics and as a semiconductor material in electronic devices.

Mechanism of Action

The mechanism by which thorium selenide exerts its effects involves its interaction with molecular targets and pathways. In biological systems, this compound can interact with proteins and enzymes, potentially affecting their function. The exact molecular targets and pathways involved are still under investigation, but it is known that this compound can modulate oxidative stress and cellular metabolism .

Comparison with Similar Compounds

Comparison with Similar Selenides

Structural and Thermodynamic Properties

Selenides generally adopt layered or cubic structures depending on the metal. For example:

• Indium selenide (InSe) : Layered structure with strong in-plane covalent bonding and weak interlayer van der Waals interactions, enabling exfoliation into 2D sheets .
• Lead selenide (PbSe) : Rocksalt (NaCl-type) cubic structure, a direct-bandgap semiconductor (0.27 eV at 300 K) .
• Cadmium selenide (CdSe) : Exists in zincblende or wurtzite phases; quantum dots exhibit size-tunable bandgaps (1.7–2.5 eV) .

Thorium selenide is hypothesized to adopt a fluorite (CaF₂-type) or rocksalt structure, similar to ThO₂ or PbSe, but this remains unconfirmed. Thermodynamically, selenides like PbSe and Cu₂Se have broader stability fields compared to tellurides but narrower than sulfides . ThSe may exhibit intermediate stability, influenced by the high oxygen affinity of thorium, which could favor oxide formation under oxidizing conditions.

Table 1: Structural and Thermodynamic Comparison

Compound	Crystal Structure	Bandgap (eV)	Stability Field (log fSe₂)	Key References
ThSe	Hypothesized fluorite/rocksalt	N/A	Narrow (predicted)
PbSe	Rocksalt	0.27	-8 to -5 (300°C)
InSe	Layered hexagonal	1.26	N/A
MoSe₂	Hexagonal	1.1–1.5	N/A

Electronic and Optical Properties

Selenides are prominent in optoelectronics due to tunable bandgaps and high carrier mobility:

• Tin selenide (SnSe) : Used in infrared detectors and thermoelectrics due to anisotropic charge transport .
• Cadmium selenide (CdSe) : Quantum dots show size-dependent photoluminescence, applied in LEDs and solar cells .

This compound’s electronic properties are unexplored. However, thorium’s +4 oxidation state suggests ThSe could be a wide-bandgap semiconductor or insulator.

Chemical Reactivity and Stability

• Hydrogen selenide (H₂Se) : A key intermediate in selenide synthesis; highly toxic and reactive .
• Aluminum selenide (Al₂Se₃) : Hydrolyzes rapidly in moist air, releasing H₂Se .
• This compound : Likely hydrolyzes in acidic or humid conditions, producing H₂Se and thorium oxides. Its stability in air is poor compared to sulfides due to selenium’s lower electronegativity .

Biological Activity

Thorium selenide (ThSe) is a compound that has garnered interest due to its unique properties and potential applications in various fields, including materials science and biomedicine. Understanding its biological activity is crucial for assessing its safety and efficacy in potential applications. This article explores the biological activity of this compound, including its interactions with biological systems, toxicity profiles, and implications for human health.

This compound is an inorganic compound formed from thorium and selenium. It typically exhibits semiconductor properties, which can be leveraged in electronic applications. The compound's structure influences its reactivity and interaction with biological systems.

1. Interactions with Biological Systems

Research indicates that selenium, a component of this compound, plays a significant role in biological systems. Selenium is essential for the synthesis of selenoproteins, which are crucial for various biological functions, including antioxidant defense and thyroid hormone metabolism . Although thorium itself is not classified as an essential element for human health, its interaction with selenium compounds may influence biological processes.

2. Toxicity Profiles

The toxicity of this compound has not been extensively studied; however, related compounds such as hydrogen selenide (H₂Se) have demonstrated significant toxicity at elevated concentrations. For instance, exposure to hydrogen selenide at concentrations as low as 0.021 mg/L has been associated with severe respiratory symptoms and liver damage in animal studies . Given the potential for similar toxicological profiles, it is essential to investigate the safety of this compound thoroughly.

Table 1: Toxicity Data of Related Selenium Compounds

Compound	LC50 (mg/L)	Observed Effects
Hydrogen Selenide	0.34	Respiratory failure, liver damage
Selenomethionine	Varies	Neurological effects at high doses
Selenocysteine	Varies	Antioxidant activity but potential toxicity at high levels

3. Potential Health Implications

The health implications of this compound are still under investigation. While selenium is known to have beneficial effects at trace levels, excessive intake can lead to toxicity characterized by symptoms such as gastrointestinal disturbances and neurological issues . The balance between beneficial and harmful effects is critical when considering this compound's application in medicine or industry.

Case Study 1: Selenium's Role in Cancer Prevention

A study evaluating selenium's role in cancer prevention highlighted that adequate selenium levels correlate with reduced cancer risk due to its role in DNA repair and apoptosis . While this study does not directly address this compound, it underscores the importance of selenium in biological systems.

Case Study 2: Environmental Impact of Thorium Compounds

Research on the environmental impact of thorium compounds indicates that their release into ecosystems can lead to bioaccumulation and potential toxicity in aquatic organisms . This finding raises concerns about the safe handling and disposal of this compound in industrial applications.

Q & A

Basic: What synthesis methods are recommended for preparing high-purity thorium selenide (ThSe) samples?

To synthesize this compound, researchers typically employ solid-state reactions under controlled atmospheres. A stoichiometric mixture of thorium and selenium powders is sealed in an evacuated quartz ampoule and heated gradually (e.g., 600–800°C for 48–72 hours) to ensure homogeneity. Post-synthesis, X-ray diffraction (XRD) and energy-dispersive X-ray spectroscopy (EDS) are critical for verifying phase purity and composition . For thin-film applications, electrochemical deposition (e.g., using selenious acid reduction pathways) may be adapted from analogous selenide systems, though ThSe-specific optimization is required .

Basic: How can the crystal structure and elastic properties of this compound be experimentally characterized?

Use high-resolution XRD or neutron diffraction to resolve ThSe’s lattice parameters and symmetry. For elastic moduli, ultrasonic wave velocity measurements (20–50 MHz range) are effective, as demonstrated for CdSe and ZnS . Pair this with density functional theory (DFT) -based calculations to cross-validate experimental bulk modulus and compressibility data .

Advanced: What DFT parameters and exchange-correlation functionals are optimal for modeling ThSe’s electronic structure?

For ThSe’s electronic properties, employ plane-wave basis sets (e.g., via VASP) with generalized gradient approximation (GGA) functionals like PBE (Perdew-Burke-Ernzerhof) . Include spin-orbit coupling (SOC) to account for relativistic effects in heavy elements like thorium. Validate predictions using angle-resolved photoemission spectroscopy (ARPES) or core-level spectroscopy .

Advanced: How can researchers resolve contradictions in experimental data on ThSe’s superconducting or magnetic properties?

Contradictions often arise from sample quality, measurement techniques, or environmental factors. For example:

• If Knight shift measurements (via NMR) conflict with specific heat data , ensure sample homogeneity and eliminate oxygen/moisture contamination .
• Use quasiparticle interference imaging (as in FeSe studies) to map superconducting gaps and orbital-selective pairing mechanisms .
• Cross-reference ultrahigh-vacuum synthesis with in situ characterization (e.g., TEM under inert conditions) to isolate intrinsic properties .

Basic: What spectroscopic techniques are suitable for probing ThSe’s optical and electronic behavior?

• Raman spectroscopy : Identifies vibrational modes and phase transitions.
• Photoluminescence (PL) spectroscopy : Maps excitonic transitions and defect states.
• X-ray absorption near-edge structure (XANES) : Probes selenium’s oxidation state and local coordination .
  For quantitative analysis, combine with GW approximation or Bethe-Salpeter equation (BSE) calculations to interpret optical spectra .

Advanced: How can orbital-selective electronic correlations in ThSe be investigated?

Adopt angle-resolved photoemission spectroscopy (ARPES) to resolve band dispersion and Fermi surface topology. For correlated electron systems, scanning tunneling microscopy/spectroscopy (STM/STS) provides atomic-scale insights into charge density waves or pseudogap phenomena. Pair with DFT+U or dynamical mean-field theory (DMFT) to model strong electron interactions .

Basic: What experimental precautions are critical for handling this compound due to its radioactivity and toxicity?

• Use gloveboxes with argon atmosphere for synthesis and handling.
• Implement alpha-particle shielding and monitor radiation exposure.
• Characterize decomposition products via thermogravimetric analysis (TGA) to assess stability under thermal/radiation stress.

Advanced: How can researchers address discrepancies in ThSe’s thermodynamic stability predictions?

Discrepancies between CALPHAD (CALculation of PHAse Diagrams) models and experimental phase boundaries often stem from incomplete thermodynamic databases.

• Perform ab initio molecular dynamics (AIMD) simulations to predict phase stability under varying temperatures/pressures .
• Validate using high-pressure XRD or differential scanning calorimetry (DSC) to map phase transitions .

Basic: What strategies mitigate defect formation during ThSe crystal growth?

• Optimize post-annealing protocols in selenium-rich atmospheres to fill selenium vacancies.
• Use positron annihilation spectroscopy to quantify vacancy concentrations.
• For thin films, pulsed laser deposition (PLD) with in situ RHEED monitoring ensures stoichiometric control .

Advanced: How can surface reactivity and catalytic properties of ThSe be systematically studied?

• Apply density functional theory (DFT) with van der Waals corrections to model adsorption energetics .
• Experimentally, use X-ray photoelectron spectroscopy (XPS) to track surface oxidation or selenide-to-selenate transitions under reactive environments .
• Conduct electrochemical impedance spectroscopy (EIS) to assess charge transfer kinetics in catalytic applications .